2-(1,3-benzoxazol-2-ylthio)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C17H16N2O2S/c1-12(13-7-3-2-4-8-13)18-16(20)11-22-17-19-14-9-5-6-10-15(14)21-17/h2-10,12H,11H2,1H3,(H,18,20)
• InChI Key: DCLOAAOADZBCIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-(1-phenylethyl)acetamide, also known as BTA-EG4, is a compound that has gained attention in scientific research due to its potential therapeutic applications. BTA-EG4 is a small molecule that can be synthesized in the laboratory and has been shown to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-N-(1-phenylethyl)acetamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways in cells. This compound has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. It has also been shown to inhibit the NF-kB signaling pathway, which is involved in inflammation and immune response. By inhibiting these pathways, this compound may be able to induce apoptosis in cancer cells and reduce inflammation and oxidative stress in the brain.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in scientific research studies. In addition to its anticancer and anti-inflammatory properties, this compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition may have implications for the treatment of neurological disorders such as Alzheimer's disease. This compound has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzoxazol-2-ylthio)-N-(1-phenylethyl)acetamide in lab experiments is that it is a small molecule that can be easily synthesized in the laboratory. This allows researchers to study its effects in a controlled environment. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of studies.

Future Directions

There are several future directions for research on 2-(1,3-benzoxazol-2-ylthio)-N-(1-phenylethyl)acetamide. One direction is to further investigate its mechanism of action in order to better understand its effects on cells. Another direction is to explore its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to determine the safety and efficacy of this compound in animal and human studies.

Synthesis Methods

2-(1,3-benzoxazol-2-ylthio)-N-(1-phenylethyl)acetamide can be synthesized in the laboratory using a multi-step process. The first step involves the reaction of 2-aminophenol with 2-chloroacetyl chloride to form 2-(2-chloroacetyl)aminophenol. The second step involves the reaction of 2-(2-chloroacetyl)aminophenol with thiourea to form 2-(1,3-benzoxazol-2-ylthio)acetamide. The final step involves the reaction of 2-(1,3-benzoxazol-2-ylthio)acetamide with 1-phenylethylamine to form this compound.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-(1-phenylethyl)acetamide has been shown to have potential therapeutic applications in various scientific research studies. One study found that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Another study found that this compound can reduce inflammation and oxidative stress in the brain, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to have antibacterial and antifungal properties, which may have applications in the development of new antibiotics.